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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)indolin-2-one

Cat. No.: B019303 Get Quote

Essential Safety and Handling Guide for 4-(2-
Hydroxyethyl)indolin-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-(2-Hydroxyethyl)indolin-2-one. Adherence to these guidelines is

critical for minimizing risk and ensuring a safe laboratory environment. This compound is a

known skin and respiratory sensitizer, and causes skin and eye irritation.

Immediate Safety and Hazard Information
4-(2-Hydroxyethyl)indolin-2-one is classified as a hazardous substance. The primary hazards

are summarized in the table below.
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Hazard Classification GHS Hazard Statement Signal Word

Skin Sensitizer
H317: May cause an allergic

skin reaction.[1]
Danger[1]

Respiratory Sensitizer

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.[1]

Danger[1]

Acute Toxicity (Oral) H302: Harmful if swallowed.[2] Warning[2]

Skin Irritation H315: Causes skin irritation.[2] Warning[2]

Eye Irritation
H319: Causes serious eye

irritation.[2]
Warning[2]

Respiratory Irritation
H335: May cause respiratory

irritation.[2]
Warning[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling 4-(2-
Hydroxyethyl)indolin-2-one. The following are the recommended PPE:
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PPE Category
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.

To protect against eye irritation

from splashes or aerosols.

Hand Protection

Chemical-resistant gloves

(Nitrile or neoprene are

generally suitable for minor

splashes).[3] For extended

contact, consider double-

gloving.

To prevent skin contact and

potential sensitization.[3]

Body Protection
A lab coat, potentially a Tyvek

lab coat for added protection.

To protect against splashes

and contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably within a certified

chemical fume hood.[3] If a

fume hood is not feasible, an

appropriate respirator must be

used.

To minimize the risk of

respiratory irritation and

sensitization.[3]

Operational Plan: Step-by-Step Handling Guidance
Pre-Handling

Risk Assessment: Before beginning any work, perform a risk assessment specific to the

planned experiment, considering the quantities being used and the potential for exposure.

Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly.

PPE Inspection: Inspect all PPE for integrity before use.

Emergency Equipment: Confirm the location and functionality of the nearest emergency

shower and eyewash station.

Handling
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Don PPE: Put on all required PPE before handling the chemical.

Chemical Fume Hood: Perform all manipulations of 4-(2-Hydroxyethyl)indolin-2-one within

a chemical fume hood to minimize inhalation exposure.

Avoid Contact: Take care to avoid direct contact with skin, eyes, and clothing.

Container Management: Keep the container tightly closed when not in use.

Post-Handling
Decontamination: Decontaminate all surfaces and equipment that came into contact with the

chemical.

PPE Removal: Properly remove and dispose of or decontaminate PPE.

Storage: Store the primary container of 4-(2-Hydroxyethyl)indolin-2-one in a refrigerator.[2]

Hygiene: Wash hands thoroughly with soap and water after handling.

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately:
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Emergency Scenario Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.[4][5]

Remove contaminated clothing.[4] Seek medical

attention.[4]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[4] Seek

immediate medical attention.

Inhalation

Move the affected person to fresh air.[4][5] If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration.[5] Seek immediate medical

attention.[4]

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[4]

Spill

Evacuate the immediate area.[4] If the spill is

small and you are trained to do so, contain the

spill with an inert absorbent material and place it

in a sealed container for disposal. For large

spills, or if you are not equipped to handle the

spill, contact your institution's environmental

health and safety department.[4]

Disposal Plan
All waste containing 4-(2-Hydroxyethyl)indolin-2-one must be treated as hazardous waste.
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Collection Interim Storage Final Disposal

Collect waste in a
designated, labeled,
leak-proof container.

Store sealed waste
container in a designated

satellite accumulation area.

Seal Container
Contact Environmental

Health & Safety for
pickup and disposal.

Schedule Pickup

Click to download full resolution via product page

Caption: Disposal workflow for 4-(2-Hydroxyethyl)indolin-2-one waste.

Step-by-Step Disposal Guidance:
Collection: Collect all waste containing 4-(2-Hydroxyethyl)indolin-2-one, including

contaminated materials like gloves and absorbent pads, in a designated, chemically

compatible, and leak-proof container.

Labeling: Clearly label the container as "Hazardous Chemical Waste" and list "4-(2-
Hydroxyethyl)indolin-2-one" as a component.

Storage: Store the sealed waste container in a designated satellite accumulation area that is

cool, dry, and well-ventilated, away from incompatible materials.

Disposal: Contact your institution's environmental health and safety department to arrange

for the pickup and disposal of the hazardous waste. Do not dispose of this chemical down

the drain or in regular trash.

Logical Relationship for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b019303?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/10943004
https://pubchem.ncbi.nlm.nih.gov/compound/10943004
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d67f3cb
https://enhs.uark.edu/_resources/documents/sops/Sensitizers_12.19.pdf
https://research.wayne.edu/oehs/chemical/19-013s_sop-sensitizers_ada_final.docx
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b019303#personal-protective-equipment-for-handling-4-2-hydroxyethyl-indolin-2-one
https://www.benchchem.com/product/b019303#personal-protective-equipment-for-handling-4-2-hydroxyethyl-indolin-2-one
https://www.benchchem.com/product/b019303#personal-protective-equipment-for-handling-4-2-hydroxyethyl-indolin-2-one
https://www.benchchem.com/product/b019303#personal-protective-equipment-for-handling-4-2-hydroxyethyl-indolin-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b019303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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